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Compound of Interest

Compound Name: 2-Nitroaniline-4-sulfonic acid

Cat. No.: B1294930 Get Quote

Solubility Profile of 2-Nitroaniline-4-sulfonic
Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-
nitroaniline-4-sulfonic acid (CAS No. 616-84-2), a key intermediate in the synthesis of dyes

and pigments. Due to its molecular structure, featuring both a nitro group and a sulfonic acid

group, this compound exhibits distinct solubility behavior in aqueous and organic media. This

document summarizes the available quantitative solubility data, outlines a detailed

experimental protocol for its determination, and provides a visual representation of the

experimental workflow.

Core Concepts: Molecular Structure and Solubility
2-Nitroaniline-4-sulfonic acid, also known as 4-amino-3-nitrobenzenesulfonic acid,

possesses a unique combination of functional groups that govern its solubility. The strongly

acidic sulfonic acid group (-SO₃H) and the polar nitro group (-NO₂) contribute to its high affinity

for polar solvents, particularly water, through hydrogen bonding and dipole-dipole interactions.

Conversely, the aromatic aniline ring provides a degree of nonpolar character, influencing its

behavior in organic solvents. The presence of both acidic (-SO₃H) and basic (aniline)

functionalities gives the molecule an amphoteric character, further influencing its solubility in

different pH environments.
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Quantitative Solubility Data
Quantitative experimental data on the solubility of 2-nitroaniline-4-sulfonic acid is limited in

publicly available literature. However, based on its chemical properties and available

estimations, a general solubility profile can be summarized. The compound is characterized by

its high solubility in water and is expected to be soluble in polar protic and polar aprotic

solvents, with negligible solubility in nonpolar solvents.

Solvent Solvent Type
Temperature
(°C)

Solubility (g/L) Citation

Water Polar Protic Not Specified
Miscible up to 50

(estimated)
[1]

Note: The value for water solubility is an estimation and should be confirmed experimentally.

Experimental Protocol: Determination of Aqueous
Solubility using the Shake-Flask Method and UV-Vis
Spectroscopy
The following protocol outlines a standard procedure for determining the equilibrium solubility

of 2-nitroaniline-4-sulfonic acid in water. This method, known as the shake-flask method, is

considered the gold standard for solubility measurements.

1. Materials and Equipment:

2-Nitroaniline-4-sulfonic acid (analytical grade)

Deionized water

Volumetric flasks

Analytical balance

Scintillation vials or flasks with screw caps
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Constant temperature shaker bath or incubator

Syringe filters (0.45 µm pore size)

UV-Vis spectrophotometer and quartz cuvettes

pH meter

2. Preparation of Standard Solutions:

Accurately weigh a precise amount of 2-nitroaniline-4-sulfonic acid and dissolve it in a

known volume of deionized water to prepare a stock solution of known concentration.

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

decreasing concentrations.

3. Calibration Curve Generation:

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for 2-nitroaniline-4-sulfonic acid using the UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration to generate a calibration curve. The curve

should be linear and pass through the origin.

4. Solubility Measurement (Shake-Flask Method):

Add an excess amount of solid 2-nitroaniline-4-sulfonic acid to a series of vials containing

a known volume of deionized water. The presence of undissolved solid is crucial to ensure

saturation.

Securely cap the vials and place them in a constant temperature shaker bath set to the

desired temperature (e.g., 25 °C or 37 °C).

Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

After equilibration, allow the samples to stand undisturbed for a short period to allow the

excess solid to settle.
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Carefully withdraw a sample from the supernatant using a syringe and filter it through a 0.45

µm syringe filter to remove any undissolved particles.

Immediately dilute the filtered saturated solution with a known volume of deionized water to

bring the absorbance within the linear range of the calibration curve.

5. Quantification:

Measure the absorbance of the diluted saturated solution at the λmax.

Using the equation of the calibration curve, determine the concentration of 2-nitroaniline-4-
sulfonic acid in the diluted sample.

Calculate the solubility in the original saturated solution by multiplying the concentration by

the dilution factor.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of 2-nitroaniline-4-sulfonic acid.
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Caption: Experimental workflow for solubility determination.
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Logical Relationships in Solubility
The solubility of 2-nitroaniline-4-sulfonic acid is dictated by a balance of intermolecular

forces between the solute and the solvent. The following diagram illustrates the key molecular

features influencing its solubility profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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